N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine

• IUPAC Name: N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine
• InChI: InChI=1S/C9H17N3O2S/c1-9(8-12-6-3-4-11-12)10-5-7-15(2,13)14/h3-4,6,9-10H,5,7-8H2,1-2H3
• InChI Key: KGIJEVBKRASZDR-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CC=N1)NCCS(=O)(=O)C
• Molecular Formula: C9H17N3O2S
• Molecular Weight: 231.32 g/mol

Description

N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine, also known as MPA, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. MPA is a member of the amphetamine class of compounds and has been shown to have stimulant properties.

Scientific Research Applications

N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine has been the subject of scientific research due to its potential applications in various fields. One of the main areas of research has been in the development of new treatments for neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine has been shown to increase dopamine levels in the brain, which can improve symptoms of these disorders.
In addition, N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine has also been studied for its potential use as a performance-enhancing drug. It has been shown to increase alertness, focus, and physical endurance, making it attractive to athletes and military personnel.

Mechanism of Action

N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine acts as a dopamine and norepinephrine reuptake inhibitor. It blocks the transporters that are responsible for removing these neurotransmitters from the synapse, leading to an increase in their concentration in the brain. This increase in neurotransmitter levels can lead to improved cognitive function and physical performance.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine are similar to other amphetamine-like compounds. It increases heart rate, blood pressure, and body temperature, and can cause insomnia and decreased appetite. It also increases the release of dopamine and norepinephrine in the brain, leading to feelings of euphoria and increased energy.

Advantages and Limitations for Lab Experiments

N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have consistent effects across different studies. However, there are also limitations to its use. N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine has a short half-life, which can make it difficult to study its long-term effects. In addition, its stimulant properties can make it difficult to distinguish between its effects and those of other amphetamine-like compounds.

Future Directions

There are several future directions for N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine research. One area of focus is the development of new treatments for neurological disorders such as Parkinson's disease and ADHD. N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine has shown promise in improving symptoms of these disorders, and further research is needed to determine its efficacy and safety.
Another area of research is the development of new performance-enhancing drugs. N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine has been shown to increase physical endurance and cognitive function, and further research is needed to determine its potential as a performance-enhancing drug.
Conclusion:
In conclusion, N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While further research is needed to determine its efficacy and safety, N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine has shown promise as a potential treatment for neurological disorders and as a performance-enhancing drug.

Synthesis Methods

The synthesis of N-(2-methylsulfonylethyl)-1-pyrazol-1-ylpropan-2-amine involves the reaction of 2-methylsulfonyl ethyl bromide with 1-pyrazol-1-ylpropan-2-amine in the presence of a base. The resulting product is then purified through recrystallization. The purity of the final product can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.